Cas no 1237113-04-0 (3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid)

• Product name: 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid
• CAS No: 1237113-04-0
• MF: C₁₅H₈F₆O₃
• MW: 350.212645530701
• CID: 4995264

3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid

• Inchi： 1S/C15H8F6O3/c16-14(17,18)10-3-1-2-8(6-10)9-4-5-11(13(22)23)12(7-9)24-15(19,20)21/h1-7H,(H,22,23)
• InChI Key： RLMQFAPLMUPICM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(C(=O)O)=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 448
• XLogP3: 5.1
• Topological Polar Surface Area: 46.5

Additional information on 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid

Comprehensive Overview of 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid (CAS No. 1237113-04-0)

3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. With its unique molecular structure featuring both trifluoromethoxy and trifluoromethyl groups, this compound exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. The CAS registry number 1237113-04-0 serves as a unique identifier for this compound, ensuring precise referencing in research and industrial applications.

The growing interest in fluorinated compounds like 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid is driven by their exceptional properties, such as enhanced lipophilicity, metabolic stability, and bioavailability. These characteristics are particularly relevant in drug discovery, where researchers are constantly seeking novel bioactive molecules to address unmet medical needs. Recent studies have highlighted the potential of this compound in the development of targeted therapies for inflammatory diseases and metabolic disorders, aligning with current trends in personalized medicine.

In the agrochemical sector, 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid is being explored as a key building block for next-generation pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals has been shown to improve their efficacy and environmental profile, addressing the global demand for sustainable crop protection solutions. This aligns with the increasing focus on green chemistry and the reduction of harmful residues in food production.

From a synthetic chemistry perspective, the compound's biphenyl core and carboxylic acid functionality offer versatile reactivity, enabling its use in various cross-coupling reactions and catalyzed transformations. Researchers are particularly interested in its potential as a precursor for liquid crystal materials and organic electronic components, which are critical for the development of flexible displays and energy-efficient devices. This application ties into the booming market for advanced materials in the tech industry.

The analytical characterization of 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structural integrity, which are crucial for its successful application in sensitive chemical processes. The compound's thermal stability and solubility profile have also been subjects of recent investigations, as these properties directly impact its handling and formulation in industrial settings.

As the scientific community continues to explore the potential of fluorinated aromatic compounds, 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid stands out as a promising candidate for diverse applications. Its unique combination of electronic effects and steric properties makes it particularly valuable in the design of high-performance materials and biologically active molecules. Future research directions may focus on optimizing its synthetic routes to improve yield and sustainability, as well as expanding its utility in emerging fields such as metal-organic frameworks (MOFs) and pharmaceutical cocrystals.

For researchers and industry professionals seeking reliable information about CAS No. 1237113-04-0, it is important to consult peer-reviewed literature and reputable chemical databases. The compound's safety data and handling guidelines should always be reviewed prior to use, with particular attention to standard laboratory practices for organic acids and fluorinated compounds. As with all specialized chemicals, proper storage conditions and disposal methods must be observed to ensure environmental responsibility and workplace safety.

The commercial availability of 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and purity specifications may vary depending on the intended application, with pharmaceutical-grade material commanding higher standards. Recent market analyses indicate growing demand for such fine chemicals in Asia-Pacific research hubs, reflecting the global nature of modern chemical innovation.

In conclusion, 3-(Trifluoromethoxy)-3'-(trifluoromethyl)biphenyl-4-carboxylic acid represents an important class of fluorinated biphenyl derivatives with wide-ranging scientific and industrial significance. Its unique structural features and adaptable chemistry position it as a valuable tool for addressing current challenges in medicinal chemistry, materials science, and sustainable technology development. As research in these areas continues to advance, this compound is likely to play an increasingly prominent role in cutting-edge scientific discoveries and technological innovations.